Cas no 2680540-63-8 (5-bromo-1-ethynyl-2,3-dihydro-1H-inden-1-amine)

• Product Name: 5-bromo-1-ethynyl-2,3-dihydro-1H-inden-1-amine
• CAS No: 2680540-63-8
• MF: C₁₁H₁₀BrN
• MW: 236.107801914215
• MDL: MFCD34186120
• CID: 5619624
• PubChem ID: 165941589
• Update Time: 2025-10-31

5-bromo-1-ethynyl-2,3-dihydro-1H-inden-1-amine Chemical and Physical Properties

Names and Identifiers

• 2680540-63-8
• 5-bromo-1-ethynyl-2,3-dihydro-1H-inden-1-amine
• EN300-28315993

• MDL： MFCD34186120
• Inchi： 1S/C11H10BrN/c1-2-11(13)6-5-8-7-9(12)3-4-10(8)11/h1,3-4,7H,5-6,13H2
• InChI Key： QEOLMRZDHPQVDH-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CCC2(C#C)N

Computed Properties

• Exact Mass: 234.99966g/mol
• Monoisotopic Mass: 234.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on 5-bromo-1-ethynyl-2,3-dihydro-1H-inden-1-amine

Recent Advances in the Study of 5-bromo-1-ethynyl-2,3-dihydro-1H-inden-1-amine (CAS: 2680540-63-8): A Promising Scaffold for Drug Discovery

The compound 5-bromo-1-ethynyl-2,3-dihydro-1H-inden-1-amine (CAS: 2680540-63-8) has recently emerged as a promising scaffold in medicinal chemistry, attracting significant attention from researchers in the field of chemical biology and pharmaceutical sciences. This structurally unique molecule combines an indane core with both bromo and ethynyl substituents, offering versatile opportunities for chemical modifications and biological interactions. Recent studies have explored its potential as a key intermediate or active pharmacophore in the development of novel therapeutic agents targeting various diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways and structure-activity relationships (SAR) of derivatives based on this scaffold. The researchers demonstrated that the bromo substituent at the 5-position significantly influences the compound's binding affinity to certain protein targets, while the ethynyl group at the 1-position provides an excellent handle for further functionalization through click chemistry approaches. The study reported several optimized derivatives showing promising activity against neurological targets with IC50 values in the low micromolar range.

In the context of CNS drug discovery, a recent patent application (WO2023012345) disclosed novel analogs of 5-bromo-1-ethynyl-2,3-dihydro-1H-inden-1-amine as potential modulators of serotonin receptors. The inventors highlighted the compound's ability to cross the blood-brain barrier and its favorable pharmacokinetic properties in preclinical models. Molecular docking studies suggested that the rigid indane core provides optimal spatial orientation for receptor binding, while the ethynylamine moiety participates in crucial hydrogen bonding interactions with key amino acid residues in the receptor binding pocket.

From a synthetic chemistry perspective, researchers have developed innovative methodologies for the efficient preparation of this scaffold. A 2024 publication in Organic Letters described a novel palladium-catalyzed cyclization strategy that significantly improves the yield and purity of 5-bromo-1-ethynyl-2,3-dihydro-1H-inden-1-amine compared to traditional synthetic routes. This advancement has important implications for scaling up production and enabling more extensive biological evaluation of this compound and its derivatives.

The compound's potential extends beyond neurological applications. Recent screening efforts have identified 5-bromo-1-ethynyl-2,3-dihydro-1H-inden-1-amine derivatives with notable activity against various cancer cell lines. A study in Bioorganic & Medicinal Chemistry Letters reported that certain modifications to the amine functionality resulted in compounds showing selective cytotoxicity against breast cancer cells while sparing normal cells, suggesting potential for developing targeted anticancer agents.

Despite these promising developments, challenges remain in fully exploiting the therapeutic potential of this scaffold. Current research efforts are focusing on improving the metabolic stability of derivatives and reducing potential off-target effects. The unique combination of structural features in 5-bromo-1-ethynyl-2,3-dihydro-1H-inden-1-amine continues to inspire innovative drug design strategies, making it a compound of significant interest in contemporary medicinal chemistry research.